2-(3-benzyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C29H28N4O3S/c1-4-20-12-8-9-13-23(20)30-25(34)18-37-29-31-26-22-16-21(36-3)14-15-24(22)32(2)27(26)28(35)33(29)17-19-10-6-5-7-11-19/h5-16H,4,17-18H2,1-3H3,(H,30,34)
• InChI Key: LLVHSASIJQQCSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)N(C5=C3C=C(C=C5)OC)C
• Molecular Formula: C29H28N4O3S
• Molecular Weight: 512.6 g/mol

Description

The compound “2-(3-benzyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide” has a molecular formula of C29H28N4O3S. It is a versatile material used in diverse scientific research areas, including medicinal chemistry and drug discovery.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzyl group, a methoxy group, a methyl group, an oxopyrimido group, an indol group, a sulfanyl group, and an ethylphenyl group.

Physical And Chemical Properties Analysis

The compound has an average mass of 512.623 Da. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Research Applications

Now, let’s explore the potential applications of this compound:

a. Anticancer Properties: Given its complex structure and sulfur-containing moiety, researchers have investigated its potential as an anticancer agent. The benzyl and methoxy substituents may play a role in modulating cellular pathways related to cancer growth and proliferation.

b. Enzyme Inhibition Studies: The acetamide group and the indole ring suggest that this compound could be explored as an enzyme inhibitor. Researchers might investigate its effects on specific enzymes involved in various biological processes.

c. Antimicrobial Activity: Compounds with heterocyclic structures often exhibit antimicrobial properties. Researchers may evaluate its efficacy against bacteria, fungi, or other pathogens.

d. Anti-inflammatory Effects: The presence of the benzyl group and the methoxy moiety could indicate anti-inflammatory potential. Investigations into its impact on inflammatory pathways could be valuable.

e. Neuroprotective Studies: Given the indole scaffold, researchers might explore its neuroprotective properties. Neurodegenerative diseases could be a relevant area of study.

f. Drug Delivery Systems: The compound’s unique structure could make it suitable for drug delivery systems. Researchers may investigate its use as a carrier for targeted drug delivery.

g. Photophysical Properties: Researchers might study its photophysical behavior, including fluorescence or phosphorescence properties. Such studies could have applications in materials science or imaging.

h. Structure-Activity Relationship (SAR) Studies: By synthesizing analogs and evaluating their biological activities, researchers can establish SAR trends. This information guides further drug design.